![molecular formula C15H13ClN2O2 B5729729 N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide](/img/structure/B5729729.png)
N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide, also known as SN-38, is a potent topoisomerase I inhibitor that has been extensively studied for its potential in cancer treatment. It is a derivative of irinotecan, a chemotherapeutic drug used to treat various types of cancer. SN-38 is a promising candidate for cancer treatment due to its high potency and selectivity towards cancer cells.
Mechanism of Action
The mechanism of action of N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide involves the inhibition of topoisomerase I. Topoisomerase I is an enzyme that is responsible for the unwinding and re-ligation of DNA during replication and repair. This compound binds to the active site of topoisomerase I, preventing it from re-ligating the DNA strand that it has unwound. This leads to the formation of a stable cleavage complex, which ultimately results in DNA damage and cell death.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This is due to the activation of a number of signaling pathways that ultimately lead to the activation of caspases, enzymes that are responsible for the breakdown of cellular components. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed. This is important in cancer treatment, as the growth of new blood vessels is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide has a number of advantages and limitations for laboratory experiments. One advantage is its high potency and selectivity towards cancer cells. This makes it an effective tool for studying the mechanisms of cancer cell death and for screening potential anticancer drugs. However, one limitation is its poor solubility in water, which can make it difficult to administer in laboratory experiments. Additionally, this compound has a short half-life, which can make it difficult to maintain consistent drug levels in vivo.
Future Directions
There are a number of future directions for research on N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide. One area of interest is the development of new formulations and delivery methods that can improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict response to this compound treatment. This could help to identify patients who are most likely to benefit from this compound therapy and could inform the development of personalized cancer treatments. Additionally, there is interest in the development of combination therapies that can enhance the efficacy of this compound and reduce the risk of drug resistance.
Synthesis Methods
N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide is synthesized from irinotecan, a prodrug that is converted into this compound in the liver. The synthesis of irinotecan involves the reaction of camptothecin, a natural product derived from the bark of the Camptotheca acuminata tree, with a series of chemical reagents. The resulting irinotecan is then converted into this compound through a process of deesterification.
Scientific Research Applications
N-[2-(aminocarbonyl)phenyl]-3-chloro-4-methylbenzamide has been extensively studied for its potential in cancer treatment. It has been shown to be effective against a wide range of cancer types, including colorectal, lung, breast, and ovarian cancer. This compound works by inhibiting the activity of topoisomerase I, an enzyme that is essential for DNA replication and repair. By inhibiting topoisomerase I, this compound prevents cancer cells from dividing and proliferating, ultimately leading to cell death.
properties
IUPAC Name |
N-(2-carbamoylphenyl)-3-chloro-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2/c1-9-6-7-10(8-12(9)16)15(20)18-13-5-3-2-4-11(13)14(17)19/h2-8H,1H3,(H2,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAFJOHUWXNZTRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.